3-[(2-Phenyl-4-thiazolyl)methoxy]benzenamine

• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol
• IUPAC Name: 3-[(2-phenyl-1,3-thiazol-4-yl)methoxy]aniline
• InChI: InChI=1S/C16H14N2OS/c17-13-7-4-8-15(9-13)19-10-14-11-20-16(18-14)12-5-2-1-3-6-12/h1-9,11H,10,17H2
• InChI Key: QWHBPPDBLODJDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)COC3=CC=CC(=C3)N

Description

3-[(2-Phenyl-4-thiazolyl)methoxy]benzenamine is a useful research compound. Its molecular formula is C16H14N2OS and its molecular weight is 282.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 16.0 g (0.05 mol) of 4-[(3-nitrophenoxy)methyl-2-phenylthiazole and 56.5 g (0.25 mol) of stannous chloride dihydrate in 300 ml of absolute ethanol is heated to reflux for 20 hours. The mixture is poured into 2 L of water and made alkaline by the addition of solid sodium bicarbonate. The mixture is extracted twice with 1 L of ethyl acetate. The combined ethyl acetate layers are washed twice with dilute aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and concentrated in vacuo to obtain 12.0 g (85%) of an oil, which solidifies. The crystals, m.p. 75°-80° C., MS (CI) 283 (M+H), are used without further purification in subsequent reactions.

Synthesis routes and methods II

Procedure details

A solution of 16.0 g (0.05 mol) of 4-[(3-nitrophenoxy)methyl]-2-phenylthiazole and 56.5 g (0.25 mol) of stannous chloride dihydrate in 300 ml of absolute ethanol is heated to reflux for 20 hours. The mixture is poured into 2 L of water and made alkaline by the addition of solid sodium bicarbonate. The mixture is extracted twice with 1 L of ethyl acetate. The combined ethyl acetate layers are washed twice with dilute aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and concentrated in vacuo to obtain 12.0 g (85%) of an oil, which solidifies. The crystals, m.p. 75°-80° C., MS (CI) 283 (M+H), are used without further purification in subsequent reactions.